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Compound of Interest

Compound Name: Nomifensine

Cat. No.: B1679830 Get Quote

Essential Safety and Handling Guide for
Nomifensine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Nomifensine. The following procedural steps and

data are designed to ensure the safe handling and disposal of this compound in a laboratory

setting.

Hazard Identification and Exposure Limits
Nomifensine is classified as a hazardous substance. It is toxic if swallowed, causes skin

irritation, and can result in serious eye damage. It may also cause respiratory irritation. Due to

limited specific toxicological data for occupational exposure, a precautionary approach is

recommended. While a specific Occupational Exposure Limit (OEL) has not been established,

it is prudent to handle Nomifensine within an Occupational Exposure Band (OEB) framework.

Based on its acute toxicity, an OEB 3 classification is a conservative starting point, suggesting

a target airborne concentration of 10 to <100 µg/m³.
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Parameter Value Source

GHS Hazard Classifications

Acute Toxicity, Oral (Category

3)[1] Skin Irritation (Category

2)[1] Serious Eye Damage

(Category 1)[1] Specific Target

Organ Toxicity - Single

Exposure (Category 3,

Respiratory Irritation)[1]

[1]

Occupational Exposure Band

(OEB)

OEB 3 (Assigned based on

acute toxicity)
[2][3]

Target Airborne Concentration 10 to <100 µg/m³ [2]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to minimize exposure during the handling of

Nomifensine. The following diagram outlines the decision-making process for PPE selection

based on the type of operation being performed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6370984/
https://pubmed.ncbi.nlm.nih.gov/6370984/
https://pubmed.ncbi.nlm.nih.gov/6370984/
https://pubmed.ncbi.nlm.nih.gov/6370984/
https://pubmed.ncbi.nlm.nih.gov/6370984/
https://labeling.pfizer.com/ShowLabeling.aspx?id=17176
https://northamerica.covetrus.com/Content/SDS/073579.pdf
https://labeling.pfizer.com/ShowLabeling.aspx?id=17176
https://www.benchchem.com/product/b1679830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomifensine PPE Selection Workflow

Start: Handling Nomifensine

What is the handling operation?

Weighing or aliquoting solid

Solid Form

Preparing or handling solutions

Liquid Form

Spill cleanup

Accident

Required PPE:
- Nitrile gloves (double-gloved)

- Lab coat
- Safety glasses with side shields

- N95 respirator

Required PPE:
- Nitrile gloves

- Lab coat
- Safety glasses with side shields
(Face shield if splashing is likely)

Required PPE:
- Nitrile gloves (double-gloved)

- Disposable gown
- Safety goggles

- N95 respirator or higher

Click to download full resolution via product page

Caption: PPE selection workflow for handling Nomifensine.

Experimental Protocol: Safe Handling of
Nomifensine
This protocol outlines the step-by-step procedure for safely handling Nomifensine powder in a

laboratory setting.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located inside a certified chemical fume hood or a
ventilated balance enclosure.
Verify that the fume hood is functioning correctly (check airflow monitor).
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Cover the work surface with disposable bench paper.[4]
Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) before handling the
compound.

2. Donning Personal Protective Equipment (PPE):

Wear a lab coat, ensuring it is fully buttoned.
Put on two pairs of nitrile gloves.[2]
Wear safety glasses with side shields.
Wear an N95 respirator.

3. Weighing and Aliquoting:

Carefully open the container of Nomifensine inside the fume hood.
Use a clean spatula to transfer the desired amount of powder to a weigh boat.
Minimize the creation of dust.
Once the desired amount is weighed, securely close the primary container.
Transfer the weighed powder to a secondary container for use in experiments.

4. Post-Handling Decontamination:

Wipe down the spatula and any other reusable equipment with a suitable solvent (e.g., 70%
ethanol) and then clean with soap and water.
Wipe down the work surface inside the fume hood with the same solvent.
Carefully fold the disposable bench paper inward and dispose of it as hazardous waste.

5. Doffing PPE:

Remove the outer pair of gloves and dispose of them as hazardous waste.
Remove the lab coat, turning it inside out to contain any potential contamination.
Remove safety glasses.
Remove the inner pair of gloves and dispose of them as hazardous waste.
Wash hands thoroughly with soap and water.

Operational Plan: Spill Response
In the event of a Nomifensine spill, immediate and appropriate action is required to prevent

exposure and contamination.
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Nomifensine Spill Response Plan

Spill Detected

Evacuate immediate area
Alert others

Assess spill size and nature

Small Spill (<1g solid, <100mL solution)

Small

Large Spill or outside fume hood

Large

Don appropriate PPE:
- Double gloves

- Gown
- Goggles

- N95 Respirator

Contact Environmental Health & Safety (EHS)

Cover with absorbent material
Work from outside in
Decontaminate area

Collect waste in a sealed container
Label as 'Hazardous Waste'

Report incident to Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for responding to a Nomifensine spill.
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Spill Cleanup Procedure (Small Spill):

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess: Determine the extent of the spill. This procedure is for small spills (less than 1 gram

of solid or 100 mL of a solution) contained within a fume hood. For larger spills, contact your

institution's Environmental Health and Safety (EHS) department.

Don PPE: Wear double nitrile gloves, a disposable gown, safety goggles, and an N95

respirator.

Contain and Clean:

For solid spills, gently cover with a damp paper towel to avoid raising dust, then use

absorbent pads to clean the area.

For liquid spills, cover with an appropriate absorbent material (e.g., chemical absorbent

pads or kitty litter).

Work from the outside of the spill inwards to prevent spreading.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Collect all contaminated materials (absorbent pads, paper towels, gloves, etc.) in a

sealed plastic bag or container.

Label and Store for Disposal: Label the container as "Hazardous Waste: Nomifensine" and

store it in a designated satellite accumulation area for hazardous waste.[5]

Report: Report the incident to your laboratory supervisor and/or safety officer.

Disposal Plan
All waste contaminated with Nomifensine must be treated as hazardous waste.

Solid Waste: This includes unused Nomifensine powder, contaminated weigh boats, gloves,

bench paper, and other disposable labware. Collect this waste in a clearly labeled, sealed
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container. The label must include the words "Hazardous Waste" and the chemical name

"Nomifensine".[5]

Liquid Waste: Unused solutions of Nomifensine should be collected in a designated, sealed,

and labeled hazardous waste container. Do not dispose of Nomifensine solutions down the

drain.[6]

Sharps: Needles, syringes, or other sharps contaminated with Nomifensine must be

disposed of in a designated sharps container.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste. Ensure that all waste is properly segregated and labeled before pickup.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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